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Compound of Interest

Compound Name: CY5.5 Dimethyl

Cat. No.: B15554162 Get Quote

An In-Depth Technical Guide to the Solubility of CY5.5 Dimethyl in DMSO

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of CY5.5 Dimethyl in
dimethyl sulfoxide (DMSO). CY5.5 Dimethyl is a non-sulfonated, far-red fluorescent cyanine

dye widely utilized in biomedical research for labeling and in vivo imaging. Understanding its

solubility is critical for the successful design and execution of experiments, particularly in the

fields of targeted drug delivery, molecular imaging, and diagnostics.

Solubility Characteristics
CY5.5 Dimethyl, as a non-sulfonated cyanine dye, exhibits limited solubility in aqueous

solutions but good solubility in organic solvents.[1][2] DMSO is a common and effective solvent

for dissolving CY5.5 Dimethyl and other non-sulfonated cyanine dyes, enabling the

preparation of concentrated stock solutions.[3][4][5] These stock solutions are essential for

subsequent labeling of biomolecules, such as proteins and nucleic acids, which are typically in

aqueous buffers.[3] The use of an organic co-solvent like DMSO is necessary for efficient

labeling reactions, as it prevents the dye from precipitating out of the aqueous reaction mixture.

[3][6]

Quantitative Solubility Data
While precise quantitative solubility data for CY5.5 Dimethyl in DMSO is not extensively

documented in publicly available literature, information on related non-sulfonated cyanine
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derivatives provides a useful reference. The structural similarity allows for an estimation of

solubility behavior.

Compound Solvent Reported Solubility Notes

CY5.5 Dimethyl DMSO Good solubility

A non-reactive

fluorophore used for

controls and

calibration.[2] Limited

water solubility.[1][7]

Non-sulfonated

Cyanine Dyes

(general)

DMSO, DMF Good solubility

Used to create

concentrated stock

solutions for labeling

reactions.[3][4]

CY5.5 NHS ester DMSO ≥35.82 mg/mL

A reactive derivative

of CY5.5 used for

labeling amino

groups.

This table summarizes available solubility data. Researchers should empirically determine the

optimal concentration for their specific application.

Experimental Protocols
The following protocols are generalized methodologies for dissolving and utilizing CY5.5
Dimethyl in DMSO for common laboratory applications.

Protocol for Preparation of a Concentrated Stock
Solution in DMSO
This protocol outlines the steps to prepare a high-concentration stock solution of CY5.5
Dimethyl, which can be stored for future use.

Materials:

CY5.5 Dimethyl powder
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Anhydrous or high-purity DMSO

Vortex mixer

Microcentrifuge tubes or amber glass vials

Pipettes

Methodology:

Dispensing the Dye: Carefully dispense a small amount of CY5.5 Dimethyl powder (e.g., 1

mg) into a microcentrifuge tube or vial. Due to the electrostatic nature of the powder, it is

often more practical to work with pre-weighed amounts from the supplier.

Adding Solvent: Add the appropriate volume of DMSO to achieve the desired concentration

(e.g., 100 µL of DMSO to 1 mg of dye for a 10 mg/mL solution).

Dissolution: Vortex the mixture vigorously until the dye is completely dissolved. The solution

should be clear and free of any visible particulates. Gentle warming in a water bath (<40°C)

can be used if necessary, but one should first verify the dye's thermal stability.

Storage: Store the concentrated stock solution at -20°C, protected from light and moisture.

For non-sulfonated cyanine dyes, solutions in anhydrous DMSO are stable for one to two

months when stored correctly.[8]

Protocol for Labeling Biomolecules in an Aqueous
Buffer
This protocol describes the general procedure for using a DMSO stock solution of a cyanine

dye to label a biomolecule, such as a protein, in an aqueous buffer.

Materials:

Concentrated stock solution of a reactive CY5.5 derivative (e.g., CY5.5 NHS ester) in DMSO

Biomolecule (e.g., protein, antibody) in an appropriate aqueous buffer (e.g., 0.1 M sodium

bicarbonate, pH 8.3-8.5 for NHS ester reactions)[8]
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Reaction tubes

Shaker or rotator

Purification system (e.g., gel filtration column)

Methodology:

Prepare Biomolecule Solution: Dissolve the biomolecule in the reaction buffer at a suitable

concentration (e.g., 1-10 mg/mL).[8]

Add Dye Stock Solution: Add the concentrated dye stock solution dropwise to the

biomolecule solution while gently mixing.[9] The final concentration of DMSO in the reaction

mixture should typically be kept low (e.g., 5-15%) to avoid denaturation of the biomolecule.

[3][6][10] For CY5.5 counterparts, a co-solvent volume of 15% is recommended.[10]

Incubation: Incubate the reaction mixture at room temperature for at least 4 hours, or

overnight on ice, with continuous gentle mixing and protected from light.[8][9] Reaction

conditions (time, temperature, pH, dye-to-biomolecule ratio) can be optimized for specific

applications.[9]

Stopping the Reaction (Optional): For certain reactive dyes, the reaction can be quenched by

adding a small molecule with a compatible functional group.

Purification: Separate the labeled biomolecule from the unreacted dye using a suitable

method like gel filtration, dialysis, or chromatography.[6][9]

Visualized Workflows and Logical Relationships
Diagrams generated using Graphviz provide a clear visual representation of experimental

processes and conceptual frameworks relevant to the use of CY5.5 Dimethyl.
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Caption: General workflow for preparing and using a CY5.5 dye in DMSO.
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Probe Construction
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Caption: Conceptual workflow for targeted drug delivery using a CY5.5-labeled probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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